Cas no 284493-93-2 (3-(3-bromophenyl)-n,n,n-triethyl-3-oxoprop-1-en-1-aminium chloride)

3-(3-bromophenyl)-n,n,n-triethyl-3-oxoprop-1-en-1-aminium chloride structure
284493-93-2 structure
Product Name:3-(3-bromophenyl)-n,n,n-triethyl-3-oxoprop-1-en-1-aminium chloride
CAS No:284493-93-2
MF:C15H21BrClNO
MW:346.690342664719
CID:915098
PubChem ID:2778155
Update Time:2025-04-19

3-(3-bromophenyl)-n,n,n-triethyl-3-oxoprop-1-en-1-aminium chloride Chemical and Physical Properties

Names and Identifiers

    • 3-(3-bromophenyl)-n,n,n-triethyl-3-oxoprop-1-en-1-aminium chloride
    • [3-(3-bromophenyl)-3-oxoprop-1-enyl]-triethylazanium,chloride
    • [3-(3-bromophenyl)-3-oxoprop-1-enyl]-triethylazanium;chloride
    • 284493-93-2
    • DTXSID80380796
    • Inchi: 1S/C15H21BrNO.ClH/c1-4-17(5-2,6-3)11-10-15(18)13-8-7-9-14(16)12-13;/h7-12H,4-6H2,1-3H3;1H/q+1;/p-1
    • InChI Key: PWCGLPMZUOMTMZ-UHFFFAOYSA-M
    • SMILES: BrC1=CC=CC(=C1)C(C=C[N+](CC)(CC)CC)=O.[Cl-]

Computed Properties

  • Exact Mass: 345.04950g/mol
  • Monoisotopic Mass: 345.04950g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 289
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 17.1Ų
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